Cas no 62267-77-0 (3H-Phenoxazin-3-one, 2-chloro-8-(ethoxymethyl)-1,4-dimethoxy-)

• Product name: 3H-Phenoxazin-3-one, 2-chloro-8-(ethoxymethyl)-1,4-dimethoxy-
• CAS No: 62267-77-0
• MF: C₁₇H₁₆ClNO₅
• MW: 349.765644073486
• CID: 451746
• PubChem ID: 71388104

3H-Phenoxazin-3-one, 2-chloro-8-(ethoxymethyl)-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 2-chloro-8-(ethoxymethyl)-1,4-dimethoxy-
• 2-chloro-8-(ethoxymethyl)-1,4-dimethoxyphenoxazin-3-one
• 2-CHLORO-8-(ETHOXYMETHYL)-1,4-DIMETHOXY-3H-PHENOXAZIN-3-ONE
• DTXSID40810180
• 62267-77-0

• Inchi： InChI=1S/C17H16ClNO5/c1-4-23-8-9-5-6-11-10(7-9)19-13-15(21-2)12(18)14(20)17(22-3)16(13)24-11/h5-7H,4,8H2,1-3H3
• InChI Key： LSFPXCKCUGAVSF-UHFFFAOYSA-N
• SMILES： CCOCC1=CC2=C(C=C1)OC3=C(C(=O)C(=C(C3=N2)OC)Cl)OC

Computed Properties

• Exact Mass: 349.07178
• Monoisotopic Mass: 349.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 66.35